2-(4-bromo-2-methylphenoxy)-N-4-pyridinylacetamide

• IUPAC Name: 2-(4-bromo-2-methylphenoxy)-N-pyridin-4-ylacetamide
• InChI: InChI=1S/C14H13BrN2O2/c1-10-8-11(15)2-3-13(10)19-9-14(18)17-12-4-6-16-7-5-12/h2-8H,9H2,1H3,(H,16,17,18)
• InChI Key: YUERPNAZLXAWGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Br)OCC(=O)NC2=CC=NC=C2
• Molecular Formula: C14H13BrN2O2
• Molecular Weight: 321.17 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves cycloaddition reactions, palladium-catalyzed cascade reactions, and the employment of various bases and conditions to achieve specific structures. For instance, cycloadditions between methyl (Z)-2-bromo-4,4,4-trifluoro-2-butenoate and various tosylacetamides can result in the formation of pyroglutamates and 2-pyridones derivatives, demonstrating the versatility of bromine-containing compounds in organic synthesis (Honghai Zhang, W. Shen, & Long Lu, 2018). Similarly, palladium-catalyzed reactions of 2-(2-bromophenyl)imidazo[1,2-a]pyridine have been developed to efficiently synthesize complex hybrid structures (Ju Zhang, Xinying Zhang, & Xuesen Fan, 2016).

Molecular Structure Analysis

The molecular structure of related bromophenyl compounds can be elucidated using spectroscopic methods, including 2D NMR and single-crystal X-ray structure analysis. These methods have been applied to bromophenols coupled with derivatives of amino acids and nucleosides, revealing complex structures through C-N bonding (Jielu Zhao et al., 2005).

Chemical Reactions and Properties

The reactivity of bromophenyl compounds is highlighted in studies such as the synthesis of indeno and chromeno derivatives through palladium-catalyzed CO insertion and C-H bond activation, showcasing the potential for creating diverse molecular architectures (Ju Zhang, Xinying Zhang, & Xuesen Fan, 2016). Additionally, cyclometalated Pd(II) and Ir(III) complexes exhibit luminescent properties and are used in catalytic applications, demonstrating the functional versatility of bromophenyl-pyridine compounds (Chen Xu et al., 2014).

Physical Properties Analysis

The physical properties of similar compounds, such as solubility, thermal stability, and mechanical strength, are crucial for their application in materials science. For example, fluorinated pyridine-bridged poly(ether-imide)s prepared from pyridine-containing monomers exhibit good solubility, excellent thermal properties, and strong mechanical properties, making them suitable for advanced material applications (Xiaolong Wang et al., 2008).

Chemical Properties Analysis

The chemical properties, such as reactivity towards different functional groups and the ability to undergo various organic transformations, are integral to understanding and utilizing bromophenyl-pyridine compounds. Studies on the synthesis and properties of new pyridine-bridged poly(ether-imide)s based on specific pyridine derivatives reveal insights into the reactivity and potential chemical applications of these compounds (Xiaolong Wang et al., 2006).